3-iodo-4-methyl-N-(3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)phenyl)benzamide

• Molecular Formula: C21H23F3IN3O
• Molecular Weight: 517.3 g/mol
• IUPAC Name: 3-iodo-4-methyl-N-[3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C21H23F3IN3O/c1-14-3-4-16(11-19(14)25)20(29)26-18-10-15(9-17(12-18)21(22,23)24)13-28-7-5-27(2)6-8-28/h3-4,9-12H,5-8,13H2,1-2H3,(H,26,29)
• InChI Key: FVPGQSKKXIGLTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)CN3CCN(CC3)C)I

Description

3-iodo-4-methyl-N-(3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)phenyl)benzamide is a useful research compound. Its molecular formula is C21H23F3IN3O and its molecular weight is 517.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)-benzenamine (0.274 g, 1 mmol) in CH2Cl2 (3 mL) at room temperature was added 3-iodo-4-methylbenzoyl chloride (0.267 g, 0.95 mmol). The mixture was allowed to stir for 20 h. The reaction was concentrated under reduced pressure, and purified via column chromatography (0 to 20% methanol in dichloromethane) to afford 3-iodo-4-methyl-N-(3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)phenyl)benzamide. MS m/z=518. Calc'd for C24H18ClF3N4O: 517.33.